N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: N-(1-pyrimidin-2-ylpiperidin-3-yl)-2-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H26N4O4/c1-26-16-10-14(11-17(27-2)19(16)28-3)12-18(25)23-15-6-4-9-24(13-15)20-21-7-5-8-22-20/h5,7-8,10-11,15H,4,6,9,12-13H2,1-3H3,(H,23,25)
• InChI Key: RHMMFEVKZWODFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CC(=O)NC2CCCN(C2)C3=NC=CC=N3
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol

Description

N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide is a chemical compound used in scientific research. It is also known as TPCA-1 and is a selective inhibitor of the nuclear factor-kappa B (NF-κB) pathway.

Scientific Research Applications

N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide has been used in scientific research to study the NF-κB pathway. This pathway is involved in the regulation of immune responses, inflammation, and cell survival. Inhibition of this pathway has been shown to have potential therapeutic applications in cancer, autoimmune diseases, and inflammatory disorders.

Mechanism of Action

TPCA-1 works by selectively inhibiting the activity of the IKKβ kinase, which is a key component of the NF-κB pathway. This inhibition prevents the activation of NF-κB and the downstream signaling events that lead to inflammation and cell survival.
Biochemical and Physiological Effects:
Inhibition of the NF-κB pathway by TPCA-1 has been shown to have a variety of biochemical and physiological effects. These include the suppression of cytokine production, the inhibition of cell proliferation, and the induction of apoptosis in cancer cells. TPCA-1 has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TPCA-1 in lab experiments is its selectivity for the IKKβ kinase, which allows for specific inhibition of the NF-κB pathway. However, one limitation is that TPCA-1 has relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

Future research on N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide could focus on several areas. These include the development of more soluble analogs of TPCA-1, the investigation of its potential therapeutic applications in cancer and inflammatory diseases, and the study of its effects on other signaling pathways and cellular processes. Additionally, further research could explore the potential use of TPCA-1 in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

The synthesis of N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide involves the reaction of 3,4,5-trimethoxybenzaldehyde with piperidine and pyrimidine-2-amine in the presence of acetic anhydride. The resulting product is then treated with acetic acid to form TPCA-1.